Cas no 2227724-31-2 ((2R)-5-(adamantan-1-yl)pentan-2-amine)

• Product Name: (2R)-5-(adamantan-1-yl)pentan-2-amine
• CAS No: 2227724-31-2
• MF: C₁₅H₂₇N
• MW: 221.381584405899
• CID: 6482565
• PubChem ID: 165975374
• Update Time: 2025-10-29

(2R)-5-(adamantan-1-yl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-5-(adamantan-1-yl)pentan-2-amine
• 2227724-31-2
• EN300-1798831

• Inchi： 1S/C15H27N/c1-11(16)3-2-4-15-8-12-5-13(9-15)7-14(6-12)10-15/h11-14H,2-10,16H2,1H3/t11-,12?,13?,14?,15?/m1/s1
• InChI Key： WGHUMTSDVNTHIU-SHIHICALSA-N
• SMILES： N[C@H](C)CCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 221.214349865g/mol
• Monoisotopic Mass: 221.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-5-(adamantan-1-yl)pentan-2-amine

Introduction to (2R)-5-(adamantan-1-yl)pentan-2-amine (CAS No. 2227724-31-2)

(2R-5-(adamantan-1-yl)pentan-2-amine) is a specialized organic compound with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227724-31-2, features a stereogenic center at the 2-position and is appended with an adamantan-1-yl moiety, making it a promising candidate for various biochemical applications.

The structural integrity of (2R)-5-(adamantan-1-yl)pentan-2-amine contributes to its distinct pharmacological properties, which have been explored in recent years. The adamantane group, known for its rigid and stable structure, enhances the compound's solubility and metabolic stability, making it an attractive scaffold for drug development. This feature is particularly relevant in the context of designing molecules that require prolonged bioavailability and resistance to enzymatic degradation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2R)-5-(adamantan-1-yl)pentan-2-amine and biological targets. Studies have indicated that the compound exhibits potential binding affinity to certain enzymes and receptors, which could be leveraged in the development of novel therapeutic agents. For instance, preliminary research suggests that this molecule may interact with targets involved in metabolic disorders, offering a new perspective for treating conditions such as obesity and diabetes.

The synthesis of (2R)-5-(adamantan-1-yl)pentan-2-amine presents unique challenges due to its complex stereochemistry. However, recent methodological innovations have streamlined the synthetic pathway, enabling more efficient production at scale. These advancements are crucial for translating laboratory discoveries into clinical applications, where large quantities of high-purity compounds are essential.

In the realm of drug discovery, the incorporation of rigid heterocyclic structures like adamantine derivatives has shown promise in enhancing drug-like properties such as lipophilicity and binding affinity. The presence of the stereogenic center at the 2-position of pentanamine further complicates but also refines the pharmacological profile of (2R)-5-(adamantan-1-yl)pentan-2-amine. This configuration allows for fine-tuning of interactions with biological targets, which is critical for optimizing therapeutic efficacy.

Evaluation of (2R)-5-(adamantan-1-yl)pentan-2-amine in preclinical models has provided valuable insights into its potential therapeutic applications. Initial studies have highlighted its role in modulating enzymatic activity, which could be beneficial in addressing a range of diseases characterized by aberrant enzyme function. Moreover, the compound's stability under various physiological conditions makes it a suitable candidate for further exploration in drug development pipelines.

The future prospects of (2R)-5-(adamantan-1-yl)pentan-2-amine are vast, with ongoing research focusing on elucidating its mechanism of action and identifying potential therapeutic indications. Collaborative efforts between synthetic chemists and medicinal biologists are essential to fully harness the potential of this compound. As our understanding of molecular interactions continues to evolve, so too will the applications of such specialized molecules in addressing complex biomedical challenges.

In conclusion, (2R)-5-(adamantan-1-yl)pentan-2-am ine (CAS No. 2227724 -31 - 2) represents a significant advancement in pharmaceutical chemistry, offering a unique combination of structural features that make it a valuable tool for drug discovery and development. Its potential applications span multiple therapeutic areas, underscoring the importance of continued research and innovation in this field.